![molecular formula C13H12N2O5 B5598978 N-(2-furylmethyl)-2-(2-nitrophenoxy)acetamide](/img/structure/B5598978.png)
N-(2-furylmethyl)-2-(2-nitrophenoxy)acetamide
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Description
N-(2-furylmethyl)-2-(2-nitrophenoxy)acetamide, also known as FNA, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. FNA is a member of the nitroaromatic family, which is known for its diverse biological activities.
Scientific Research Applications
- “CBMicro_032047” has been investigated for its role in synthetic micro/nanomotors and pumps. These active systems are capable of autonomous motion and driving fluid flow. Researchers are interested in their potential applications in nanomachinery, cargo capture and delivery, reversible assemblies, and chemical/biochemical sensing .
- The compound’s unique structure and properties make it a candidate for biomedical applications. Researchers explore its potential in drug delivery systems, targeted therapy, and imaging agents. Its ability to selectively interact with specific cellular components could revolutionize diagnostics and treatment .
- “CBMicro_032047” may find applications in materials science and nanotechnology. Its chemical reactivity and stability make it suitable for functionalizing surfaces, creating smart materials, and enhancing material properties .
- Researchers investigate the compound’s effectiveness in environmental remediation. Its ability to selectively bind to pollutants or contaminants could be harnessed for water purification, soil remediation, and air filtration .
- The compound’s nitro and furan moieties make it interesting for catalytic applications. It could serve as a catalyst or co-catalyst in various chemical reactions, including organic synthesis and green chemistry .
- “CBMicro_032047” shows promise in sensor development. Its sensitivity to specific analytes or environmental changes could lead to novel sensors for detecting gases, ions, or biomolecules .
Synthetic Micro/Nanomotors and Pumps
Biomedical Applications
Materials Science and Nanotechnology
Environmental Remediation
Catalysis and Chemical Transformations
Sensor Development
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-(2-nitrophenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O5/c16-13(14-8-10-4-3-7-19-10)9-20-12-6-2-1-5-11(12)15(17)18/h1-7H,8-9H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAPZUQMGFCTHKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5747054 |
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